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Compound of Interest

Compound Name: Cinnabarinic Acid

Cat. No.: B028086 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides immediate safety, logistical, and

disposal information for handling Cinnabarinic Acid, fostering a secure research environment.

Quantitative Data Summary
Cinnabarinic Acid is a metabolite of the kynurenine pathway.[1] While it is not classified as a

hazardous substance according to the Globally Harmonized System (GHS), it may cause

irritation and its toxicological properties have not been fully investigated.[2][3] All chemicals

should be handled with caution as they may pose unknown hazards.[3] The following table

summarizes its key quantitative properties.
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Property Value Source

Molecular Formula C₁₄H₈N₂O₆ [4]

Molecular Weight 300.22 g/mol

Appearance Red or brick-brown solid

Solubility

Soluble in warmed DMSO at

~25 mM; Low water solubility

(0.15 g/L)

Storage Temperature -20°C

Purity ≥98%

UV/Vis Maximum Absorption 234, 426, 448 nm

Melting Point No data available

Boiling Point No data available

Flash Point Not applicable

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling Cinnabarinic Acid from receipt

to disposal.

Engineering Controls and Preparation
Ventilation: Always handle Cinnabarinic Acid in a well-ventilated area. Use a chemical fume

hood or other local exhaust ventilation to minimize airborne levels.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the work area.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is critical to mitigate exposure risks.
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PPE Category Specification Rationale

Eye and Face Protection
Safety goggles with indirect

ventilation or a face shield.

Protects against splashes and

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Prevents skin absorption and

irritation.

Body Protection

A standard lab coat is required.

For tasks with a higher risk of

splashes, chemical-resistant

overalls or coveralls should be

worn.

Protects skin from accidental

contact.

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

outside of a fume hood.

Prevents inhalation of dust,

which may be irritating to the

respiratory tract.

Handling and Experimental Procedures
Avoid Dust Formation: Handle the solid carefully to avoid creating dust.

Avoid Contact: Do not allow the substance to come into contact with skin, eyes, or clothing.

Do not ingest or inhale.

Solution Preparation: To prepare a stock solution, Cinnabarinic Acid can be dissolved in

warmed dimethylsulfoxide (DMSO). It is recommended to purge the solvent with an inert

gas.

Hygiene: Wash hands and any exposed skin thoroughly after handling.

Storage
Container: Keep the container tightly closed when not in use.

Conditions: Store in a dry, cool, and well-ventilated place at the recommended temperature

of -20°C.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b028086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability: The solid form is stable for at least four years when stored correctly. Stock solutions

in DMSO are stable for up to three months when aliquoted and frozen at -20°C.

Accidental Release Measures
Spill Containment: In case of a spill, contain the material to prevent further spread.

Ventilation: Ensure adequate ventilation in the spill area.

Cleanup: Avoid raising dust. Collect the spilled material mechanically and transfer it to a

suitable, closed container for chemical waste disposal.

PPE for Spills: For significant spills, wear appropriate PPE, including a respirator, heavy

rubber gloves, safety goggles, and rubber boots.

Disposal Plan
Proper disposal of Cinnabarinic Acid and its containers is crucial to prevent environmental

contamination.

Waste Collection: Collect all waste material, including unused Cinnabarinic Acid and any

contaminated consumables (e.g., pipette tips, tubes), in a designated and clearly labeled

chemical waste container.

Regulatory Compliance: All disposal activities must be conducted in strict accordance with

local, state, and federal regulations. Do not allow the chemical to enter drains or sewer

systems.

Professional Disposal: It is recommended to use a licensed chemical waste management

company for the final disposal of the material.

Experimental Protocols
While this document provides a comprehensive guide for the safe handling of Cinnabarinic
Acid, specific experimental protocols will vary depending on the research application. The

procedures outlined here for personal protection, handling, and disposal should be integrated

into any specific experimental workflow. Cinnabarinic acid has been used as a partial agonist

for the metabotropic glutamate receptor 4 (mGluR4) and as a ligand for the aryl hydrocarbon
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receptor (AhR), with research exploring its roles in neuroprotection and immunomodulation.

Researchers should consult relevant literature for detailed methodologies related to their

specific field of study.

Visual Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for handling Cinnabarinic Acid
safely within a laboratory setting.
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1. Preparation & Engineering Controls
- Verify fume hood function

- Confirm eyewash/shower access

2. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Nitrile/Butyl Gloves

- Respirator (if needed)

Proceed to handling

3. Handling & Experimentation
- Weigh solid in fume hood

- Prepare solutions (e.g., in DMSO)
- Perform experiment

Safe to proceed

4. Storage
- Store solid/solutions at -20°C
- Keep container tightly sealed

Post-experiment

5. Decontamination & Waste Disposal
- Clean work surfaces

- Segregate chemical waste

During/After experiment Spill Response

If spill occursFor subsequent use

6. Doff PPE & Personal Hygiene
- Remove gloves, coat, etc.
- Wash hands thoroughly

End of workflow

Collect in Chemical Waste Container

After cleanup

Dispose via Licensed Vendor
(Follow institutional & government regulations)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cinnabarinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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